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Compound of Interest

Compound Name: BMS-599626

Cat. No.: B1667227 Get Quote

Essential guidelines for the safe handling and disposal of the kinase inhibitor BMS-599626,

ensuring laboratory safety and regulatory compliance.

For researchers and scientists engaged in drug development, the proper management of

chemical compounds is paramount. This guide provides detailed, step-by-step procedures for

the safe disposal of BMS-599626 (also known as AC480 and PF-00299804), a potent kinase

inhibitor utilized in cancer research. Adherence to these protocols is crucial for minimizing

environmental impact and ensuring the health and safety of laboratory personnel.

While a specific Safety Data Sheet (SDS) with comprehensive disposal instructions for BMS-
599626 is not readily available, an SDS for its alternative designation, PF-00299804

(Dacomitinib), advises treating it with caution. The substance is not officially classified as

hazardous but may be harmful if inhaled, ingested, or absorbed through the skin, and can

cause irritation. Given its mechanism of action as a kinase inhibitor, it is prudent to handle

BMS-599626 as a potentially cytotoxic compound and follow stringent disposal protocols.

Disposal Procedures
The following procedures are based on general best practices for laboratory chemical waste

and guidelines for cytotoxic compounds.

I. Solid Waste Disposal
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Solid forms of BMS-599626, including unused neat compound and contaminated materials

such as personal protective equipment (PPE), weigh boats, and absorbent pads, must be

disposed of as hazardous chemical waste.

Step-by-Step Protocol:

Segregation: At the point of generation, immediately segregate solid waste contaminated

with BMS-599626 from other laboratory trash.

Containerization: Place the waste in a designated, leak-proof, and clearly labeled hazardous

waste container. The container should be compatible with the chemical properties of the

compound.

Labeling: The container must be labeled with the words "Hazardous Waste" and "Cytotoxic

Waste." The label should also include the full chemical name (BMS-599626), the quantity,

the date of accumulation, and the name of the principal investigator or laboratory.

Storage: Store the sealed container in a designated and secure satellite accumulation area,

away from incompatible materials.

Disposal: Arrange for collection by your institution's environmental health and safety (EHS)

office or a licensed hazardous waste disposal contractor.

II. Liquid Waste Disposal
Liquid waste containing BMS-599626, such as stock solutions, experimental media, and

solvent rinsates, requires careful handling and disposal.

Step-by-Step Protocol:

Segregation: Do not pour liquid waste containing BMS-599626 down the drain. Segregate it

from all other liquid waste streams.

Containerization: Collect the liquid waste in a dedicated, shatter-resistant, and leak-proof

container with a secure screw-top cap. The container material must be compatible with the

solvents used.
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Labeling: Clearly label the container with "Hazardous Waste" and "Cytotoxic Waste." List all

chemical constituents, including solvents and their approximate concentrations, along with

the full name of the compound (BMS-599626). Include the date and the responsible

researcher's name.

Storage: Store the sealed liquid waste container in a secondary containment bin within a

designated satellite accumulation area to prevent spills.

Disposal: Contact your institution's EHS office for pickup and disposal by a certified

hazardous waste management company.

III. Contaminated Sharps Disposal
Needles, syringes, pipette tips, and other sharps contaminated with BMS-599626 must be

handled with extreme care to prevent punctures and exposure.

Step-by-Step Protocol:

Segregation: Immediately place all contaminated sharps into a designated, puncture-

resistant sharps container.

Labeling: The sharps container must be clearly labeled with "Hazardous Waste," "Cytotoxic

Sharps," and the biohazard symbol if applicable.

Disposal: Once the sharps container is three-quarters full, seal it securely and arrange for its

disposal through your institution's EHS-approved waste stream.

Quantitative Data Summary
For clarity and easy reference, key quantitative data related to BMS-599626 is summarized in

the table below.
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Parameter Value

Alternative Names AC480, PF-00299804

Molecular Formula C27H27FN8O3

Molecular Weight 530.55 g/mol

Solubility (DMSO) ≥ 10 mM

Storage Temperature -20°C (Solid)

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of BMS-599626 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1667227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BMS-599626 Disposal Workflow
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Caption: Workflow for the proper disposal of BMS-599626 waste.
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To cite this document: BenchChem. [Proper Disposal of BMS-599626: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667227#bms-599626-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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